N-Methyl-N-(naphthalen-1-ylmethyl)-1-(4-tert-butylphenyl)methanamine
N-Methyl-N-(naphthalen-1-ylmethyl)-1-(4-tert-butylphenyl)methanamine
Butenafine, also known as mentax, belongs to the class of organic compounds known as naphthalenes. Naphthalenes are compounds containing a naphthalene moiety, which consists of two fused benzene rings. Butenafine is a drug which is used for the topical treatment of the following dermatologic infections: tinea (pityriasis) versicolor due to m. furfur, interdigital tinea pedis (athlete’s foot), tinea corporis (ringworm) and tinea cruris (jock itch) due to e. floccosum, t. mentagrophytes, t. rubrum, and t. tonsurans. Butenafine is considered to be a practically insoluble (in water) and relatively neutral molecule. Butenafine has been detected in multiple biofluids, such as urine and blood. Within the cell, butenafine is primarily located in the cytoplasm and membrane (predicted from logP).
Butenafine is trimethylamine in which hydrogen atoms attached to different methyl groups are substituted by 1-naphthyl and 4-tert-butylphenyl groups. It is an inhibitor of squalene epoxidase, an enzyme responsible for the creation of sterols needed in fungal cell membranes, and is used as its hydrochloride salt for treatment of dermatological fungal infections. It has a role as an EC 1.14.13.132 (squalene monooxygenase) inhibitor and an antifungal drug. It is a tertiary amine and a member of naphthalenes.
Butenafine hydrochloride is a synthetic benzylamine antifungal agent. Butenafine's mechanism of action is believed to involve the synthesis inhibition of sterols. In particular, butenafine acts to inhibit the activity of the squalene epoxidase enzyme that is essential in the formation of sterols necessary for fungal cell membranes.
Butenafine is trimethylamine in which hydrogen atoms attached to different methyl groups are substituted by 1-naphthyl and 4-tert-butylphenyl groups. It is an inhibitor of squalene epoxidase, an enzyme responsible for the creation of sterols needed in fungal cell membranes, and is used as its hydrochloride salt for treatment of dermatological fungal infections. It has a role as an EC 1.14.13.132 (squalene monooxygenase) inhibitor and an antifungal drug. It is a tertiary amine and a member of naphthalenes.
Butenafine hydrochloride is a synthetic benzylamine antifungal agent. Butenafine's mechanism of action is believed to involve the synthesis inhibition of sterols. In particular, butenafine acts to inhibit the activity of the squalene epoxidase enzyme that is essential in the formation of sterols necessary for fungal cell membranes.
Brand Name:
Vulcanchem
CAS No.:
101828-21-1
VCID:
VC0035027
InChI:
InChI=1S/C23H27N/c1-23(2,3)21-14-12-18(13-15-21)16-24(4)17-20-10-7-9-19-8-5-6-11-22(19)20/h5-15H,16-17H2,1-4H3
SMILES:
CC(C)(C)C1=CC=C(C=C1)CN(C)CC2=CC=CC3=CC=CC=C32
Molecular Formula:
C23H27N
Molecular Weight:
317.5 g/mol
N-Methyl-N-(naphthalen-1-ylmethyl)-1-(4-tert-butylphenyl)methanamine
CAS No.: 101828-21-1
Main Products
VCID: VC0035027
Molecular Formula: C23H27N
Molecular Weight: 317.5 g/mol
CAS No. | 101828-21-1 |
---|---|
Product Name | N-Methyl-N-(naphthalen-1-ylmethyl)-1-(4-tert-butylphenyl)methanamine |
Molecular Formula | C23H27N |
Molecular Weight | 317.5 g/mol |
IUPAC Name | 1-(4-tert-butylphenyl)-N-methyl-N-(naphthalen-1-ylmethyl)methanamine |
Standard InChI | InChI=1S/C23H27N/c1-23(2,3)21-14-12-18(13-15-21)16-24(4)17-20-10-7-9-19-8-5-6-11-22(19)20/h5-15H,16-17H2,1-4H3 |
Standard InChIKey | ABJKWBDEJIDSJZ-UHFFFAOYSA-N |
SMILES | CC(C)(C)C1=CC=C(C=C1)CN(C)CC2=CC=CC3=CC=CC=C32 |
Canonical SMILES | CC(C)(C)C1=CC=C(C=C1)CN(C)CC2=CC=CC3=CC=CC=C32 |
Physical Description | Solid |
Description | Butenafine, also known as mentax, belongs to the class of organic compounds known as naphthalenes. Naphthalenes are compounds containing a naphthalene moiety, which consists of two fused benzene rings. Butenafine is a drug which is used for the topical treatment of the following dermatologic infections: tinea (pityriasis) versicolor due to m. furfur, interdigital tinea pedis (athlete’s foot), tinea corporis (ringworm) and tinea cruris (jock itch) due to e. floccosum, t. mentagrophytes, t. rubrum, and t. tonsurans. Butenafine is considered to be a practically insoluble (in water) and relatively neutral molecule. Butenafine has been detected in multiple biofluids, such as urine and blood. Within the cell, butenafine is primarily located in the cytoplasm and membrane (predicted from logP). Butenafine is trimethylamine in which hydrogen atoms attached to different methyl groups are substituted by 1-naphthyl and 4-tert-butylphenyl groups. It is an inhibitor of squalene epoxidase, an enzyme responsible for the creation of sterols needed in fungal cell membranes, and is used as its hydrochloride salt for treatment of dermatological fungal infections. It has a role as an EC 1.14.13.132 (squalene monooxygenase) inhibitor and an antifungal drug. It is a tertiary amine and a member of naphthalenes. Butenafine hydrochloride is a synthetic benzylamine antifungal agent. Butenafine's mechanism of action is believed to involve the synthesis inhibition of sterols. In particular, butenafine acts to inhibit the activity of the squalene epoxidase enzyme that is essential in the formation of sterols necessary for fungal cell membranes. |
Solubility | Slightly soluble (HCl salt) 7.56e-05 g/L |
Synonyms | utenafine butenafine hydrochloride KP 363 KP-363 Mentax N-4-tert-butylbenzyl-N-methyl-1-naphthalene methylamine hydrochloride |
PubChem Compound | 2484 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume